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Compound of Interest

Compound Name: 1-Ethynylcubane

CAS No.: 163332-93-2

Cat. No.: B069322 Get Quote

Technical Monograph: 1-Ethynylcubane CAS Registry Number: 163332-93-2[1]

Executive Summary
1-Ethynylcubane (C₁₀H₈) is a high-value pharmacophore and bioisostere used in advanced

medicinal chemistry.[2] It represents a "cubic" steric equivalent to phenylacetylene, offering a

unique vector for drug design where maintaining sp³ character is critical for solubility and

metabolic stability. This guide outlines its chemical identity, validated synthetic pathways, and

handling protocols for research applications.

Chemical Identity & Physicochemical Profile
Table 1: Technical Specifications
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Parameter Specification

CAS Number 163332-93-2

IUPAC Name 1-Ethynylcubane

Synonyms Cubanylacetylene; (Cuban-1-yl)ethyne

Molecular Formula C₁₀H₈

Molecular Weight 128.17 g/mol

SMILES C#CC12C3C4C5C3C2C5C41

Appearance Off-white to pale yellow solid (Low melting point)

Predicted LogP ~1.99 (Lipophilic)

UN Classification UN 1325 (Flammable Solid, Organic, n.o.s.)

Structural Insight: Unlike the planar benzene ring (sp² hybridized), the cubane core (sp³) is a

rigid, hyper-strained cage. The attachment of an ethynyl group at the C1 position provides a

linear "exit vector" similar to para-substituted benzenes but with a significantly different

electronic profile and smaller hydrodynamic volume.

Synthetic Methodology
As a Senior Application Scientist, I recommend the Seyferth-Gilbert Homologation route

starting from cubane-1-carbaldehyde. This method avoids the harsh conditions of traditional

elimination reactions that might compromise the strained cubane cage.

Core Pathway: Aldehyde Homologation
This protocol converts the aldehyde directly to the terminal alkyne using the Bestmann-Ohira

reagent.

Step-by-Step Protocol:

Precursor Preparation:

Starting Material: Cubane-1-carbaldehyde (CAS 134078-24-3).[3][4][5]
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Note: If starting from Cubane-1-carboxylic acid, reduce using DIBAL-H at -78°C to prevent

over-reduction to the alcohol.

Reagent Setup (Bestmann-Ohira):

Dissolve dimethyl (1-diazo-2-oxopropyl)phosphonate (Bestmann-Ohira reagent) in

anhydrous methanol/THF (1:1 v/v).

Add Potassium Carbonate (K₂CO₃) as the base.

Reaction Execution:

Addition: Add the cubane-1-carbaldehyde solution dropwise to the basic phosphonate

mixture at 0°C under Argon.

Kinetics: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. The reaction is

driven by the formation of a vinyl diazo intermediate which undergoes rapid elimination of

nitrogen to form the alkyne.

Workup & Purification:

Quench: Dilute with diethyl ether and wash with saturated NaHCO₃.

Isolation: Dry organic layer over MgSO₄ and concentrate carefully (product is volatile).

Purification: Flash chromatography on silica gel (Hexanes/EtOAc gradient). 1-
Ethynylcubane elutes early due to high lipophilicity.

Visual Synthesis Workflow
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Figure 1: Synthetic pathway from acid precursor to terminal alkyne via homologation.

Applications in Drug Discovery (Bioisosterism)
1-Ethynylcubane serves as a bioisostere for phenylacetylene.

Metabolic Stability: The cubane cage is resistant to oxidative metabolism (P450) compared

to the benzene ring, potentially extending the half-life of the drug candidate.

Vector Alignment: The C1-C4 axis of cubane (approx 2.72 Å) mimics the para-substitution

distance of benzene (approx 2.79 Å), allowing the ethynyl group to engage target pockets

with high geometric fidelity but reduced pi-stacking interactions.

Click Chemistry: The terminal alkyne is a prime handle for Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC), enabling the rapid conjugation of the cubane motif into larger

libraries.

Handling & Safety Protocols
Warning: Cubane derivatives possess high strain energy (~166 kcal/mol). While kinetically

stable, they can decompose violently under shock or rapid heating.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Hazards:

Flammability: Classified as a Flammable Solid (UN 1325).

Reactivity: Avoid contact with strong oxidizing agents and heavy metals (Ag, Cu) in basic

conditions, which can form explosive metal acetylides.

Disposal: Do not concentrate to dryness if peroxides are suspected. Dispose of via high-

temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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